Cas no 1707361-50-9 (4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride)
4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride
-
- Inchi: 1S/C12H15F3N2.ClH/c13-12(14,15)10-4-2-1-3-9(10)11(16)5-7-17-8-6-11;/h1-4,17H,5-8,16H2;1H
- InChI Key: SYDZLGRIUKXARN-UHFFFAOYSA-N
- SMILES: NC1(CCNCC1)C1C=CC=CC=1C(F)(F)F.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508565-1g |
4-(2-(Trifluoromethyl)phenyl)piperidin-4-aminedihydrochloride |
1707361-50-9 | 97% | 1g |
$826 | 2022-09-02 |
4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride
Research Brief on 4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine Dihydrochloride (CAS: 1707361-50-9)
4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride (CAS: 1707361-50-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders, including anxiety, depression, and chronic pain. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
The compound belongs to the piperidine class of organic compounds, which are widely recognized for their versatility in drug design due to their ability to interact with various biological targets. The presence of a trifluoromethyl group at the phenyl ring enhances its metabolic stability and bioavailability, making it a promising candidate for further development. Recent synthetic routes have optimized the yield and purity of 4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride, enabling its broader use in preclinical studies.
Pharmacological evaluations have demonstrated that this compound exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and modulation of neurotransmitter systems. In vitro and in vivo studies suggest that it may modulate glutamatergic and dopaminergic pathways, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its role in attenuating neuroinflammation has been explored, with promising results in animal models of multiple sclerosis and traumatic brain injury.
Recent advancements in formulation science have also addressed the challenges associated with the compound's solubility and stability. Novel salt forms, including the dihydrochloride derivative (CAS: 1707361-50-9), have been developed to improve its pharmacokinetic profile. These innovations are critical for transitioning the compound from bench to bedside, as they enhance its suitability for oral and parenteral administration.
In conclusion, 4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride represents a promising scaffold for the development of next-generation CNS therapeutics. Ongoing research is focused on elucidating its mechanism of action, optimizing its drug-like properties, and evaluating its safety and efficacy in clinical trials. The compound's unique chemical structure and pharmacological profile position it as a valuable tool for addressing unmet medical needs in neurology and psychiatry.
1707361-50-9 (4-[2-(Trifluoromethyl)phenyl]piperidin-4-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)